molecular formula C9H11NO B8633168 1-(4-Methylpyridin-3-yl)propan-1-one

1-(4-Methylpyridin-3-yl)propan-1-one

Cat. No.: B8633168
M. Wt: 149.19 g/mol
InChI Key: YQJXKHMRBXPWQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Methylpyridin-3-yl)propan-1-one is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NO

Molecular Weight

149.19 g/mol

IUPAC Name

1-(4-methylpyridin-3-yl)propan-1-one

InChI

InChI=1S/C9H11NO/c1-3-9(11)8-6-10-5-4-7(8)2/h4-6H,3H2,1-2H3

InChI Key

YQJXKHMRBXPWQS-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=C(C=CN=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-methylnicotinonitrile (5.90 g) in diethyl ether (75 ml) was cooled to 5° C. and an ethylmagnesium bromide diethyl ether solution (3.0M, 25 ml) was gradually added thereto. The reaction mixture was heated under reflux for 2 hrs. and added to 1N hydrochloric acid (200 ml). The mixture was stirred at room temperature for 30 min. Sodium bicarbonate was added to neutralize the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was dried and concentrated, and the residue was subjected to silica gel column chromatography (eluent, hexane:ethyl acetate=3:1–2:1) for purification to give the title compound (5.07 g) as a pale-red oil.
Quantity
5.9 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
[Compound]
Name
ethylmagnesium bromide diethyl ether
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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